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Compound of Interest

Compound Name: 2-Phenylisonicotinonitrile

Cat. No.: B1349397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the chemical modification of the

nitrile group in 2-Phenylisonicotinonitrile. This versatile starting material can be converted

into several key functional groups, including amides, carboxylic acids, primary amines, and

tetrazoles, which are valuable intermediates in medicinal chemistry and materials science. The

protocols outlined below are based on established chemical transformations of nitriles and

related heterocyclic compounds.

Overview of Functionalization Pathways
The nitrile group of 2-Phenylisonicotinonitrile is a versatile chemical handle that can undergo

several key transformations. The primary pathways include hydrolysis to yield an amide and

subsequently a carboxylic acid, reduction to a primary amine, and a [3+2] cycloaddition

reaction with an azide source to form a tetrazole ring. These transformations provide access to

a diverse range of derivatives with potential applications in drug discovery, serving as scaffolds

for targeting various biological systems.[1]
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2-Phenylisonicotinonitrile

2-Phenylisonicotinamide

Partial Hydrolysis
(H+ or OH-)

(2-Phenylpyridin-4-yl)methanamine

Reduction
(e.g., LiAlH4, Cat. H2)

5-(2-Phenylpyridin-4-yl)-1H-tetrazole

[3+2] Cycloaddition
(NaN3)

2-Phenylisonicotinic Acid

Full Hydrolysis
(H+ or OH-)
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Reaction Workflow: Acid Hydrolysis

Combine 2-Phenylisonicotinonitrile
and 6 M H2SO4

Reflux at 120 °C
(12-24 h)

Cool to RT and
Neutralize with NaHCO3

Filter and Wash Precipitate

Dry Under Vacuum

Isolated 2-Phenylisonicotinic Acid
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Reaction Workflow: Catalytic Hydrogenation

Combine Substrate, Pd/C Catalyst,
and Solvent in Vessel

Pressurize with H2 (5-10 bar)
Heat to 70 °C (8-16 h)

Cool, Vent, and Filter
Through Celite

Evaporate Solvent

Purify by Chromatography
or Recrystallization

Isolated (2-Phenylpyridin-4-yl)methanamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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